Cas no 26477-10-1 (2,3-dimethoxy-5,12b-dihydroisoindolo[1,2-a]isoquinolin-8(6H)-one)

2,3-dimethoxy-5,12b-dihydroisoindolo[1,2-a]isoquinolin-8(6H)-one structure
26477-10-1 structure
Product name:2,3-dimethoxy-5,12b-dihydroisoindolo[1,2-a]isoquinolin-8(6H)-one
CAS No:26477-10-1
MF:C18H17NO3
MW:295.332
CID:2838455
PubChem ID:4640675

2,3-dimethoxy-5,12b-dihydroisoindolo[1,2-a]isoquinolin-8(6H)-one Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethoxy-5,12b-dihydroisoindolo[1,2-a]isoquinolin-8(6H)-one
    • 2,3-dimethoxy-6,12b-dihydro-5H-isoquinolino[2,1-b]isoindol-8-one
    • Isoindolo[1,2-a]isoquinolin-8(6H)-one, 5,12b-dihydro-2,3-dimethoxy-
    • 26477-10-1
    • DTXSID20405114
    • AKOS024324335
    • Inchi: InChI=1S/C18H17NO3/c1-21-15-9-11-7-8-19-17(14(11)10-16(15)22-2)12-5-3-4-6-13(12)18(19)20/h3-6,9-10,17H,7-8H2,1-2H3
    • InChI Key: MMHYYMDNTIDRIJ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 295.12084340g/mol
  • Monoisotopic Mass: 295.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.8Ų

2,3-dimethoxy-5,12b-dihydroisoindolo[1,2-a]isoquinolin-8(6H)-one Related Literature

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